Cas no 37390-63-9 (6-bromo-2-hydrazinylidene-2,3-dihydro-1,3-benzothiazole)

6-bromo-2-hydrazinylidene-2,3-dihydro-1,3-benzothiazole structure
37390-63-9 structure
Product Name:6-bromo-2-hydrazinylidene-2,3-dihydro-1,3-benzothiazole
CAS No:37390-63-9
MF:C7H6BrN3S
MW:244.11163854599
MDL:MFCD04448804
CID:54702
PubChem ID:2049845
Update Time:2025-04-18

6-bromo-2-hydrazinylidene-2,3-dihydro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-benzothiazolehydrazine
    • 6-Bromo-2-hydrazinobenzothiazole
    • 6-Bromo-2-hydrazino-1,3-benzothiazole
    • (6-bromo-1,3-benzothiazol-2-yl)hydrazine
    • 6-bromo-2-hydrazinylBenzothiazole
    • (6-Bromo-benzothiazol-2-yl)-hydrazine
    • 2-hydrazino-6-bromo-1,3-benzothiazole
    • 2-hyrazinyl-6-bromobenzothiazole
    • 6-Bromo-2-hydrazino-benzothiazole
    • 6-bromo-2-hydrazinyl-1,3-benzothiazole
    • 6-bromobenzothiazole-2-ylhydrazine
    • bromohydrazinobenzothiazole
    • F1908-0018
    • 6-bromo-2-hydrazinylidene-2,3-dihydro-1,3-benzothiazole
    • (6-Bromobenzothiazol-2-yl)hydrazine
    • 5-O-(4,4-Dimethoxytrityl)-N6-benzoyl-2-deoxyadenosine-3-(2-cyanoethyl-N,N-diisopropyl)phosphoramidite
    • 2(3H)-Benzothiazolone, 6-bromo-, hydrazone
    • BB 0246320
    • CHEMBL1241372
    • 6-bromo-2-hydrazinylbenzo[d]thiazole
    • J-518330
    • SCHEMBL2076551
    • FT-0681004
    • 1-(6-BROMOBENZO[D]THIAZOL-2-YL)HYDRAZINE
    • 37390-63-9
    • MFCD04448804
    • AKOS002391365
    • EN300-237654
    • YWLCJGPJVPUESW-UHFFFAOYSA-N
    • FA-0934
    • DTXSID80365942
    • F30829
    • MDL： MFCD04448804
    • Inchi： 1S/C7H6BrN3S/c8-4-1-2-5-6(3-4)12-7(10-5)11-9/h1-3H,9H2,(H,10,11)
    • InChI Key： YWLCJGPJVPUESW-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)SC(NN)=N2

Computed Properties

  • Exact Mass: 242.94700
  • Monoisotopic Mass: 242.94658
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.891
  • Melting Point: 222-223
  • Boiling Point: 383°Cat760mmHg
  • Flash Point: 185.4°C
  • Refractive Index: 1.831
  • PSA: 79.18000
  • LogP: 3.11770

6-bromo-2-hydrazinylidene-2,3-dihydro-1,3-benzothiazole Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

6-bromo-2-hydrazinylidene-2,3-dihydro-1,3-benzothiazole Customs Data

  • HS CODE：2934200090
  • Customs Data：

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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